Cas no 295363-15-4 (3-(4-nitrophenyl)sulfanyl-2-phenylimidazo1,2-apyridine)

• Product Name: 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo1,2-apyridine
• CAS No: 295363-15-4
• MF: C₁₉H₁₃N₃O₂S
• MW: 347.390422582626
• CID: 4524287
• PubChem ID: 703438
• Update Time: 2025-06-11

3-(4-nitrophenyl)sulfanyl-2-phenylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo1,2-apyridine
• 3-[(4-nitrophenyl)thio]-2-phenylimidazo[1,2-a]pyridine
• BIM-0009096.P001
• EU-0034570
• 3-((4-nitrophenyl)thio)-2-phenylimidazo[1,2-a]pyridine
• Z56754288
• CBMicro_009260
• Oprea1_730923
• AKOS001028802
• F0048-0021
• 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine
• SMSF0003725
• 295363-15-4

• Inchi： 1S/C19H13N3O2S/c23-22(24)15-9-11-16(12-10-15)25-19-18(14-6-2-1-3-7-14)20-17-8-4-5-13-21(17)19/h1-13H
• InChI Key： LMGJFUMLXUKLNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])C1=C(C2C=CC=CC=2)N=C2C=CC=CN12

Computed Properties

• Exact Mass: 347.07284784Da
• Monoisotopic Mass: 347.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo1,2-apyridine

Introduction to 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine (CAS No. 295363-15-4)

3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine (CAS No. 295363-15-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine includes a nitrophenyl sulfanyl group and a phenylimidazopyridine core, which contribute to its distinctive chemical and biological properties.

The synthesis of 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine typically involves multi-step reactions, including the formation of the imidazopyridine core and subsequent functionalization with the nitrophenyl sulfanyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine has also been investigated for its anti-inflammatory and neuroprotective effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These findings suggest that 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine may have therapeutic potential in the treatment of inflammatory diseases and neurodegenerative disorders.

The pharmacokinetic properties of 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine have also been explored to better understand its behavior in vivo. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug molecule. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

In addition to its therapeutic applications, 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine has been used as a tool compound in chemical biology studies to probe specific biological processes. For example, it has been employed to investigate the role of certain enzymes in cellular signaling pathways and to identify novel targets for drug discovery.

The safety profile of 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine is an important consideration for its potential use in clinical settings. Toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy.

In conclusion, 3-(4-nitrophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine (CAS No. 295363-15-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will be uncovered.